Cas no 2172116-78-6 (2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxa-10-azaspiro4.5decane)
2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxa-10-azaspiro4.5decane Chemical and Physical Properties
Names and Identifiers
-
- 2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxa-10-azaspiro4.5decane
- 2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxa-10-azaspiro[4.5]decane
- 2172116-78-6
- EN300-1279555
-
- Inchi: 1S/C15H29NO/c1-11(2)12-14(5,6)10-17-15(16-12)8-7-13(3,4)9-15/h11-12,16H,7-10H2,1-6H3
- InChI Key: ZJORBQRNQZIXBR-UHFFFAOYSA-N
- SMILES: O1CC(C)(C)C(C(C)C)NC21CCC(C)(C)C2
Computed Properties
- Exact Mass: 239.224914549g/mol
- Monoisotopic Mass: 239.224914549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 21.3Ų
2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxa-10-azaspiro4.5decane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1279555-1.0g |
2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxa-10-azaspiro[4.5]decane |
2172116-78-6 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1279555-50mg |
2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxa-10-azaspiro[4.5]decane |
2172116-78-6 | 50mg |
$1500.0 | 2023-10-01 | ||
| Enamine | EN300-1279555-100mg |
2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxa-10-azaspiro[4.5]decane |
2172116-78-6 | 100mg |
$1572.0 | 2023-10-01 | ||
| Enamine | EN300-1279555-250mg |
2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxa-10-azaspiro[4.5]decane |
2172116-78-6 | 250mg |
$1642.0 | 2023-10-01 | ||
| Enamine | EN300-1279555-500mg |
2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxa-10-azaspiro[4.5]decane |
2172116-78-6 | 500mg |
$1714.0 | 2023-10-01 | ||
| Enamine | EN300-1279555-1000mg |
2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxa-10-azaspiro[4.5]decane |
2172116-78-6 | 1000mg |
$1785.0 | 2023-10-01 | ||
| Enamine | EN300-1279555-2500mg |
2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxa-10-azaspiro[4.5]decane |
2172116-78-6 | 2500mg |
$3501.0 | 2023-10-01 | ||
| Enamine | EN300-1279555-5000mg |
2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxa-10-azaspiro[4.5]decane |
2172116-78-6 | 5000mg |
$5179.0 | 2023-10-01 | ||
| Enamine | EN300-1279555-10000mg |
2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxa-10-azaspiro[4.5]decane |
2172116-78-6 | 10000mg |
$7681.0 | 2023-10-01 |
2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxa-10-azaspiro4.5decane Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxa-10-azaspiro4.5decane
Introduction to 2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxa-10-azaspiro4.5decane (CAS No. 2172116-78-6)
2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxa-10-azaspiro4.5decane, identified by its Chemical Abstracts Service (CAS) number 2172116-78-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic structure, featuring both oxygen and nitrogen heteroatoms, presents a unique framework that makes it a promising candidate for further exploration in drug discovery and molecular engineering.
The compound's molecular architecture is characterized by a spiro linkage between a decane ring and an azacyclohexane moiety, further functionalized with tetramethyl substituents at the 2 and 8 positions of the decane ring. Additionally, the presence of a propan-2-yl group at the 9-position introduces steric and electronic effects that can modulate its biological activity. This intricate arrangement not only contributes to the compound's structural complexity but also opens up diverse possibilities for its application in synthetic chemistry and pharmacological research.
In recent years, there has been growing interest in spirocyclic compounds due to their potential to exhibit enhanced binding affinity and selectivity towards biological targets. The 6-oxa group in this molecule introduces an oxygen atom into the spiro system, which can influence both the electronic properties and the conformational flexibility of the compound. Such features are often exploited in the design of novel therapeutic agents where precise molecular interactions are critical.
The tetramethyl substitution pattern at the 2 and 8 positions of the decane ring serves to stabilize the molecule's three-dimensional structure, potentially reducing conformational entropy and favoring specific binding orientations. This stability is particularly valuable in drug design, where maintaining a consistent pharmacophore is essential for predictable biological activity. The propan-2-yl group at the 9-position further enhances the compound's complexity, providing additional sites for hydrogen bonding or hydrophobic interactions with biological targets.
Recent advancements in computational chemistry have enabled researchers to model the interactions of such complex molecules with biological receptors more accurately. The spirocyclic core of 2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxa-10-azaspiro4.5decane has been found to mimic certain natural product scaffolds known for their pharmacological properties. By leveraging these structural motifs, scientists are exploring new avenues for developing treatments against various diseases.
One of the most compelling aspects of this compound is its potential as a building block for more complex derivatives. The presence of multiple functionalizable sites—such as the tetramethyl groups, the propan-2-yl side chain, and the oxygen-nitrogen spiro center—allows for diverse chemical modifications. These modifications can be tailored to optimize solubility, bioavailability, metabolic stability, and target specificity. Such flexibility is crucial in modern drug development pipelines.
The synthesis of 2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxa-10-azaspiro4.5decane represents a significant achievement in synthetic organic chemistry. The spirocyclic framework requires precise control over reaction conditions to ensure high yield and purity. Techniques such as transition metal-catalyzed reactions and stereoselective transformations have been employed to construct this intricate molecule efficiently. The success of these synthetic approaches underscores the growing capability of chemists to create complex structures with tailored properties.
In terms of biological activity, preliminary studies suggest that derivatives of this compound may exhibit interesting pharmacological profiles. The spirocyclic core has been associated with activities ranging from anti-inflammatory to anticancer effects, depending on the substituents present. The tetramethyl groups may enhance membrane permeability or interact with specific protein pockets, while the propan-2-yl chain could modulate receptor binding through hydrophobic interactions or hydrogen bonding.
The incorporation of an oxygen atom into the spiro system (6-oxa) is particularly noteworthy, as it can introduce additional hydrogen bonding capabilities or alter electronic distributions in ways that might improve binding affinity. These features make CAS No. 2172116-78-6 an attractive starting point for medicinal chemists seeking to develop novel therapeutics.
Future research directions may focus on exploring analogs of this compound that exhibit enhanced efficacy or reduced toxicity compared to existing treatments. By systematically modifying substituents or exploring different spirocyclic motifs, scientists can uncover new chemical space with potentially valuable biological activities. The versatility of this scaffold suggests that it could be adapted for use in multiple therapeutic areas.
The development of computational tools for predicting molecular properties has accelerated interest in compounds like 2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxya10azaspiro445decane (CAS No. 2172116786) by allowing rapid screening of virtual libraries before experimental synthesis begins. Such high-throughput virtual screening methods can significantly reduce time-to-discovery by identifying promising candidates early in drug development processes.
In conclusion,CAS No2172116786representsanintriguingmoleculewithpotentialapplicationsinpharmaceuticalresearchandmedicinalchemistry Itsstructuralfeatures—thespirocycliccore,tetramethylsubstitution,propan22ylsidechain,andtheoxygen-nitrogenheterocycle—offerdiverseopportunitiesforchemicalmodificationandbiologicalevaluation Furtherstudiesareneededtoelucidatethefullpharmacologicalpotentialofthiscompdoundbutitsuniquestructuralmotifmakesittopcandidateforfuturedrugdiscoveryefforts
2172116-78-6 (2,2,8,8-tetramethyl-9-(propan-2-yl)-6-oxa-10-azaspiro4.5decane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)